Cas no 1545579-64-3 (2-Ethoxy-2-(oxan-4-yl)acetic acid)

• Product Name: 2-Ethoxy-2-(oxan-4-yl)acetic acid
• CAS No: 1545579-64-3
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD26021788
• CID: 4605136
• PubChem ID: 83223596
• Update Time: 2023-08-10

2-Ethoxy-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(oxan-4-yl)acetic acid
• Z2740003264
• 2-Ethoxy-2-(oxan-4-yl)acetic acid

• MDL： MFCD26021788
• Inchi： 1S/C9H16O4/c1-2-13-8(9(10)11)7-3-5-12-6-4-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： MXDDTFJWCUTOSQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8